3-(benzylamino)pyridine-4-carbonitrile
Overview
Description
Pyridine derivatives, such as “3-(benzylamino)pyridine-4-carbonitrile”, are a class of organic compounds that contain a pyridine ring, which is a six-membered aromatic ring with one nitrogen atom . These compounds are often used in the synthesis of various pharmaceuticals and other biologically active compounds .
Molecular Structure Analysis
The molecular structure of “3-(benzylamino)pyridine-4-carbonitrile” would likely consist of a pyridine ring with a benzylamino group attached at the 3-position and a carbonitrile group at the 4-position .Chemical Reactions Analysis
While specific chemical reactions involving “3-(benzylamino)pyridine-4-carbonitrile” are not available, pyridine derivatives are known to participate in a variety of chemical reactions, including nucleophilic substitutions and electrophilic aromatic substitutions .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound include its molecular weight, melting point, boiling point, and solubility. For “3-(benzylamino)pyridine-4-carbonitrile”, these specific properties are not available in the sources I found .Mechanism of Action
Safety and Hazards
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis of 3-(benzylamino)pyridine-4-carbonitrile can be achieved through a multi-step reaction pathway starting from commercially available starting materials.", "Starting Materials": [ "4-cyanopyridine", "benzylamine", "sodium hydride", "acetonitrile", "dimethylformamide", "chloroform", "hydrochloric acid", "sodium hydroxide", "water" ], "Reaction": [ "Step 1: 4-cyanopyridine is reacted with sodium hydride in dry dimethylformamide to form 4-pyridyl anion.", "Step 2: Benzylamine is added to the reaction mixture and stirred at room temperature for several hours to form 3-(benzylamino)pyridine.", "Step 3: The resulting mixture is then treated with acetonitrile and stirred at room temperature to form 3-(benzylamino)pyridine-4-carbonitrile.", "Step 4: The product is isolated by filtration and washed with chloroform to remove any impurities.", "Step 5: The crude product is then dissolved in hydrochloric acid and stirred at room temperature to form the hydrochloride salt of the product.", "Step 6: The salt is then neutralized with sodium hydroxide and extracted with chloroform.", "Step 7: The organic layer is dried over anhydrous sodium sulfate and the solvent is removed under reduced pressure to obtain the pure product as a white solid.", "Step 8: The product is further characterized by various spectroscopic techniques such as NMR and IR spectroscopy." ] } | |
CAS RN |
78790-81-5 |
Product Name |
3-(benzylamino)pyridine-4-carbonitrile |
Molecular Formula |
C13H11N3 |
Molecular Weight |
209.2 |
Purity |
95 |
Origin of Product |
United States |
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